N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-ethoxyphenyl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C20H25NO4/c1-4-25-17-8-5-15(6-9-17)14-20(22)21-12-11-16-7-10-18(23-2)19(13-16)24-3/h5-10,13H,4,11-12,14H2,1-3H3,(H,21,22)
• InChI Key: HZYMLQUIXQUJEM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-ethoxyphenyl)acetamide, also known as 25E-NBOH, is a research chemical that belongs to the phenethylamine class. It is a derivative of the psychedelic drug 2C-E and has been found to exhibit strong hallucinogenic effects. In recent years, there has been a growing interest in the synthesis and study of 25E-NBOH due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-ethoxyphenyl)acetamide is not yet fully understood. However, it is believed to act as a partial agonist at the 5-HT2A receptor, which is a subtype of serotonin receptor. This results in increased activity of the receptor, leading to altered perception, mood, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other psychedelic drugs such as LSD and psilocybin. It can induce profound changes in perception, including visual hallucinations, altered sense of time, and synesthesia. It can also affect mood and cognition, leading to feelings of euphoria, introspection, and altered thought patterns. These effects are thought to be mediated by the interaction of this compound with serotonin receptors in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-ethoxyphenyl)acetamide in lab experiments is its potent and selective activity at serotonin receptors. This makes it a valuable tool for studying the role of serotonin receptors in various neurological conditions. However, one limitation of this compound is its potential for abuse and misuse. It is important to handle and store this compound safely to prevent accidental exposure or misuse.

Future Directions

There are several future directions for research on N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-ethoxyphenyl)acetamide. One area of interest is its potential therapeutic applications in treating psychiatric disorders such as depression and anxiety. Another area of research is the development of novel compounds that are more selective and potent at serotonin receptors, which could lead to the discovery of new treatments for neurological and psychiatric conditions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the brain and behavior.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-ethoxyphenyl)acetamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to interact with serotonin receptors in the brain, which are involved in regulating mood, cognition, and perception. This makes this compound a valuable tool for studying the role of serotonin receptors in various neurological conditions such as depression, anxiety, and schizophrenia.